Cas no 502652-99-5 (Benzeneacetic acid, 3-(1H-pyrazol-1-yl)-, methyl ester)

• Product Name: Benzeneacetic acid, 3-(1H-pyrazol-1-yl)-, methyl ester
• CAS No: 502652-99-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1563691
• Update Time: 2024-08-24

Benzeneacetic acid, 3-(1H-pyrazol-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-(1H-pyrazol-1-yl)-, methyl ester
• Methyl 3-(1H-pyrazol-1-yl)benzeneacetate

• Inchi： 1S/C12H12N2O2/c1-16-12(15)9-10-4-2-5-11(8-10)14-7-3-6-13-14/h2-8H,9H2,1H3
• InChI Key： VOPFPYULPFKRPM-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC=CC(N2C=CC=N2)=C1

Computed Properties

• Exact Mass: 216.08996

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 335.5±25.0 °C(Predicted)
• PSA: 44.12
• pka: 0.10±0.12(Predicted)